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The following table summarizes several key proteins and pathways currently being investigated for

modulating neuroinflammation, as identified in the recent literature:

Target/Pathway
Proposed Mechanism in
Neuroinflammation

Research Context

INPP5D/SHIP1 [1] Inhibition blocks SHIP1 protein, potentially
enhancing microglia's ability to clear

harmful plaques. [1]

Alzheimer's disease; small-
molecule inhibitors in optimization.

[1]

Nrf2-Keap1
Pathway [2]

Activation upregulates antioxidant genes

and inhibits microglia-mediated
inflammation. [2]

Neurodegenerative diseases (AD,

PD); considered a novel
therapeutic approach. [2]

FABP4 [3] Inhibition in microglia alleviates induced
neuroinflammation. [3]

Pre-clinical study for
neurodegenerative diseases; focus

on blood-brain barrier permeability.
[3]

STING/NF-
κB/NLRP3 [4]

Neuronal ADRA1 receptor modulates this
pathway, driving tauopathy and

inflammation. [4]

Alzheimer's disease models;
knockdown of ADRA1 ameliorated

pathology. [4]
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Target/Pathway
Proposed Mechanism in
Neuroinflammation

Research Context

NF-κB &
Inflammasome [5]

Key signaling pathway and protein complex

(containing ASC, Caspase-1) controlling
pro-inflammatory cytokine production. [5]

General neuroinflammation; used

as measurable endpoints in drug
discovery platforms. [5]

Experimental Models for Profiling Neuroinflammation

Recent publications emphasize robust methodological frameworks for studying neuroinflammation. The

following diagram illustrates a multi-modal approach that integrates in vitro and in vivo models to improve

translational outcomes in drug discovery [5].

Neuroinflammation Drug Discovery

In Vitro Models In Vivo Models Ex Vivo Analysis

• Human iPSC-derived microglia
• Mono- and tri-cultures

• NF-κB/Inflammasome Reporters

Readouts:
Immunofluorescence,

Advanced Microscopy,
Plate-based Assays

• Acute neuroinflammation models
• Lentiviral reporter delivery

• Stereotaxic injection

Readouts:
In vivo Imaging (IVIS),

PET imaging (e.g., TSPO)

• Tissue sectioning
• Spatial transcriptomics

• Mass spectrometry imaging

Readouts:
Digital Spatial Profiling,

Gene Expression Analysis

Click to download full resolution via product page

Experimental models and readouts for neuroinflammation drug discovery [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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